6-imino-11-methyl-N-[2-(morpholin-4-yl)ethyl]-2-oxo-7-(propan-2-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C22H28N6O3
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 6-imino-11-methyl-N-(2-morpholin-4-ylethyl)-2-oxo-7-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C22H28N6O3/c1-14(2)28-18(23)16(21(29)24-6-8-26-9-11-31-12-10-26)13-17-20(28)25-19-15(3)5-4-7-27(19)22(17)30/h4-5,7,13-14,23H,6,8-12H2,1-3H3,(H,24,29)
• InChI Key: GQOSQENPEBOJNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3C(C)C)C(=O)NCCN4CCOCC4

Description

This compound is a structurally complex tricyclic carboxamide derivative characterized by a fused 1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene core. Key functional groups include:

• 6-Imino group: Likely contributing to hydrogen bonding and nucleophilic reactivity.
• Morpholin-4-yl ethyl substituent: A tertiary amine moiety that enhances solubility in polar solvents and modulates pharmacokinetic properties .
• Carboxamide linkage: Provides structural rigidity and participates in intermolecular interactions.

Biological Activity

The compound 6-imino-11-methyl-N-[2-(morpholin-4-yl)ethyl]-2-oxo-7-(propan-2-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule notable for its unique tricyclic structure and potential biological activities. The presence of various functional groups such as imino and carbonyl groups enhances its reactivity and interactions within biological systems.

Structural Characteristics

The molecular formula of the compound is $C_{25}H_{32}N_{6}O_{3}$ with a molecular weight of approximately 464.6 g/mol. Its structural complexity includes a triazatricyclo framework that may contribute to its biological properties.

Biological Activity Overview

Preliminary studies indicate that this compound may exhibit several biological activities:

• Antimicrobial Properties : The compound's structural features suggest potential antimicrobial activity, which is common among similar heterocyclic compounds.
• Antiproliferative Effects : Research has indicated that compounds with similar structures often demonstrate antiproliferative effects against various cancer cell lines.
• Enzyme Inhibition : Interaction studies reveal that it may inhibit specific enzymes or receptors, which could be crucial in therapeutic applications.

Understanding the mechanisms through which this compound exerts its biological effects is essential for its potential therapeutic use:

• Binding Affinity : Studies employing techniques like surface plasmon resonance (SPR) could elucidate how the compound binds to target proteins.
• Cellular Pathways : Investigations into how the compound influences cellular signaling pathways can provide insights into its biological activity.

Case Studies and Research Findings

Research on similar compounds has provided valuable insights into their biological activities:

• Antimicrobial Activity : A study on 1,3,4-thiadiazole derivatives demonstrated broad-spectrum antimicrobial activity, suggesting that the triazatricyclo framework might confer similar properties to our compound .

  Compound	Antimicrobial Activity (IC50)
  Compound A	50 µM
  Compound B	25 µM
  6-imino compound	TBD
• Antiproliferative Studies : In vitro studies on related triazole derivatives showed significant inhibition of cancer cell proliferation at low concentrations .

  Compound	Cancer Cell Line	IC50 (µM)
  Triazole A	MCF7	15
  Triazole B	HeLa	20
  6-imino compound	TBD

Synthesis and Modification

The synthesis of this compound typically involves multiple steps that can be optimized for yield and purity. Techniques such as continuous flow synthesis and the use of environmentally friendly solvents have been recommended to enhance efficiency.

Comparison with Similar Compounds

Key Observations:

Core Architecture: The target compound’s tricyclic system differs from spirocyclic or monocyclic analogs, offering a larger planar surface for π-π stacking interactions, which may enhance binding to hydrophobic enzyme pockets .

Morpholine vs. Pyrrolidine : The morpholine group in the target compound improves water solubility compared to pyrrolidine-containing derivatives, which are more lipophilic .

Reactivity and Stability

• Aromaticity : The conjugated triazatricyclo core may exhibit aromatic stability, analogous to benzene derivatives, as described in . This could reduce susceptibility to electrophilic substitution reactions .
• Degradation Pathways : Morpholine-containing compounds are prone to N-oxidation under oxidative conditions, whereas isopropyl groups may undergo hydroxylation. These pathways contrast with benzothiazole derivatives, which degrade via ring-opening mechanisms .